1-(2-methyl-1H-indol-3-yl)-2-(4-((1-phenyl-1H-tetrazol-5-yl)methyl)piperazin-1-yl)ethane-1,2-dione

• IUPAC Name: 1-(2-methyl-1H-indol-3-yl)-2-[4-[(1-phenyltetrazol-5-yl)methyl]piperazin-1-yl]ethane-1,2-dione
• InChI: InChI=1S/C23H23N7O2/c1-16-21(18-9-5-6-10-19(18)24-16)22(31)23(32)29-13-11-28(12-14-29)15-20-25-26-27-30(20)17-7-3-2-4-8-17/h2-10,24H,11-15H2,1H3
• InChI Key: SOAQUNFWLFDQNB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2N1)C(=O)C(=O)N3CCN(CC3)CC4=NN=NN4C5=CC=CC=C5
• Molecular Formula: C23H23N7O2
• Molecular Weight: 429.5 g/mol

Description

1-(2-methyl-1H-indol-3-yl)-2-(4-((1-phenyl-1H-tetrazol-5-yl)methyl)piperazin-1-yl)ethane-1,2-dione is a useful research compound. Its molecular formula is C23H23N7O2 and its molecular weight is 429.484. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Structural Analysis

• The compound is related to the broader class of piperazine derivatives, which can be synthesized through various chemical reactions, including Dieckmann cyclization. This process is instrumental in forming piperazine-2,5-diones, highlighting a method for assembling these structures from β-(alkylamino)alcohol, among other precursors (Aboussafy & Clive, 2012). Furthermore, piperazine derivatives have been synthesized for the evaluation of their anticancer activity, showcasing the compound's relevance in medicinal chemistry research (Kumar et al., 2013).

Biological Evaluation

• Certain piperazine-2,6-dione derivatives, structurally related to the compound , have been synthesized and evaluated for their anticancer activities, indicating the potential of such compounds in cancer therapy (Kumar et al., 2013). This aligns with the broader objective of discovering novel therapeutic agents within the realm of piperazine chemistry.

Physicochemical Properties

• The luminescent properties and photo-induced electron transfer of naphthalimides with piperazine substituent have been studied, revealing insights into the electronic interactions significant for designing optical materials and sensors (Gan et al., 2003). Additionally, solubility thermodynamics and partitioning processes of novel compounds in biologically relevant solvents have been explored, underlining the importance of understanding solubility and distribution for drug development (Volkova et al., 2020).